Cas no 124959-34-8 (1-chloro-4-(thiophen-2-yl)phthalazine)

• Product Name: 1-chloro-4-(thiophen-2-yl)phthalazine
• CAS No: 124959-34-8
• MF: C₁₂H₇ClN₂S
• MW: 246.715379953384
• CID: 1221040
• PubChem ID: 1051521
• Update Time: 2025-10-16

1-chloro-4-(thiophen-2-yl)phthalazine Chemical and Physical Properties

Names and Identifiers

• Phthalazine, 1-chloro-4-(2-thienyl)-
• 1-CHLORO-4-THIEN-2-YLPHTHALAZINE
• 1-CHLORO-4-(2-THIENYL)PHTHALAZINE
• 1-chloro-4-(thiophen-2-yl)phthalazine
• EN300-13578
• Z119989908
• 1-chloro-4-thiophen-2-ylphthalazine
• AKOS000117851
• 124959-34-8
• DB-084842
• AF-399/41104339
• CS-0233737

• Inchi： 1S/C12H7ClN2S/c13-12-9-5-2-1-4-8(9)11(14-15-12)10-6-3-7-16-10/h1-7H
• InChI Key： RFNMBLLFIISECZ-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=C(C2=CC=CS2)N=N1

Computed Properties

• Exact Mass: 246.00201
• Monoisotopic Mass: 246.0018471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 25.78

Additional information on 1-chloro-4-(thiophen-2-yl)phthalazine

Comprehensive Overview of 1-chloro-4-(thiophen-2-yl)phthalazine (CAS No. 124959-34-8): Properties, Applications, and Research Insights

1-chloro-4-(thiophen-2-yl)phthalazine (CAS No. 124959-34-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural features. This compound combines a phthalazine core with a thiophene substituent, making it a versatile intermediate for synthesizing advanced functional materials and bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, organic electronics, and catalysis, aligning with current trends in sustainable chemistry and precision medicine.

The molecular structure of 1-chloro-4-(thiophen-2-yl)phthalazine features a chloro group at position 1 and a thiophene-2-yl moiety at position 4 of the phthalazine ring. This arrangement enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex architectures for OLED materials or kinase inhibitors. Recent publications highlight its role in developing small-molecule probes for studying enzyme mechanisms, a hot topic in chemical biology communities.

From a synthetic perspective, the compound’s CAS No. 124959-34-8 serves as a key identifier in chemical databases like SciFinder and Reaxys. Its thiophene-phthalazine hybrid structure contributes to π-conjugation, a property highly sought after in optoelectronic materials. This aligns with the growing demand for organic semiconductors in flexible displays and solar cells—a sector projected to exceed $50 billion by 2030 according to market analysts.

In pharmaceutical contexts, derivatives of 1-chloro-4-(thiophen-2-yl)phthalazine have shown promise as scaffolds for anticancer agents and anti-inflammatory drugs. Computational studies suggest its potential to interact with protein kinases, addressing frequently searched queries about "targeted cancer therapies." The compound’s logP and hydrogen-bonding capacity make it a candidate for optimizing blood-brain barrier permeability—a critical factor in CNS drug development.

Environmental and regulatory aspects of CAS 124959-34-8 are also under scrutiny. With the rise of green chemistry principles, researchers are investigating solvent-free methods to functionalize this scaffold. Its thermal stability (decomposition >250°C) makes it suitable for high-temperature applications, while its halogenated nature prompts studies on biodegradation pathways—an area gaining traction in environmental fate research.

Analytical characterization of 1-chloro-4-(thiophen-2-yl)phthalazine typically involves HPLC purity analysis, NMR spectroscopy (notable for distinct aromatic proton signals at 7.5–8.5 ppm), and mass spectrometry (expected m/z 261 [M+H]⁺). These techniques address common questions about "compound verification methods" in synthetic workflows. Recent patents disclose its use in photocatalysts for visible-light-driven reactions, tapping into the booming interest in sustainable energy solutions.

The commercial availability of CAS No. 124959-34-8 through specialty chemical suppliers has expanded its accessibility for academic and industrial labs. Pricing trends reflect its niche status, with bulk quantities (>100g) often required for structure-activity relationship (SAR) studies. Storage recommendations emphasize protection from moisture and light to preserve its crystalline form—information highly relevant to laboratory handling protocols.

Future directions for this compound include exploration in metal-organic frameworks (MOFs) for gas storage and covalent organic polymers (COPs) for molecular sieving. Its dual electron-donating (thiophene) and electron-accepting (phthalazine) character positions it as a building block for push-pull chromophores, answering industry demands for next-generation sensors and non-linear optical materials.